Cas no 2168850-59-5 (N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide)

• Product Name: N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide
• CAS No: 2168850-59-5
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 5860283
• PubChem ID: 165531750
• Update Time: 2025-05-18

N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide Chemical and Physical Properties

Names and Identifiers

• N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide
• EN300-1276183
• 2168850-59-5

• Inchi： 1S/C9H16N2O/c1-7(2)9(12)11(10)6-8-4-3-5-8/h8H,1,3-6,10H2,2H3
• InChI Key： JIKKGZHLAFCWSB-UHFFFAOYSA-N
• SMILES： O=C(C(=C)C)N(CC1CCC1)N

Computed Properties

• Exact Mass: 168.126263138g/mol
• Monoisotopic Mass: 168.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.3Ų

Additional information on N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide

N-(Cyclobutylmethyl)-2-Methylprop-2-enehydrazide: An Overview of a Promising Compound in Chemical and Pharmaceutical Research

N-(Cyclobutylmethyl)-2-methylprop-2-enehydrazide, with the CAS number 2168850-59-5, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research. This compound belongs to the class of hydrazides, which are known for their diverse biological activities and potential therapeutic uses.

The chemical structure of N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide is characterized by a cyclobutylmethyl group attached to a hydrazide moiety, with a 2-methylprop-2-ene substituent. This specific arrangement of functional groups imparts unique properties to the molecule, making it an interesting candidate for further investigation. The cyclobutyl ring, in particular, is known for its rigidity and stability, which can influence the compound's conformational flexibility and binding interactions with biological targets.

Recent studies have explored the potential of N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide in various biological systems. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant in the context of chronic inflammatory diseases, where current treatments often have limited efficacy or significant side effects.

Another promising application of N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide is in the field of cancer research. Preliminary studies have indicated that this compound exhibits cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy. Further research is needed to elucidate the specific molecular targets and pathways involved in these effects.

In addition to its biological activities, N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide has also been investigated for its synthetic utility. The presence of multiple functional groups makes it a versatile starting material for the synthesis of more complex molecules. For example, recent synthetic strategies have utilized this compound as a building block for the preparation of novel heterocyclic compounds with potential pharmaceutical applications. These synthetic efforts highlight the importance of N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide as a valuable intermediate in organic synthesis.

The safety profile of N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, as with any new chemical entity, comprehensive safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide (CAS 2168850-59-5) represents a promising compound with diverse potential applications in chemical and pharmaceutical research. Its unique chemical structure and biological activities make it an interesting target for further investigation. Ongoing research aims to uncover more about its mechanisms of action and optimize its therapeutic potential. As new findings emerge, N-(cyclobutylmethyl)-2-methylprop-2-enehydrazide may play a significant role in advancing our understanding and treatment of various diseases.